Cas no 1532-72-5 (Isoquinoline N-oxide)
Isoquinoline N-oxide structure
Product Name:Isoquinoline N-oxide
CAS No:1532-72-5
MF:C9H7NO
MW:145.157982110977
MDL:MFCD00006903
CID:83763
PubChem ID:87571887
Update Time:2025-09-27
Isoquinoline N-oxide Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline 2-oxide
- Isoquinoline N-oxide
- isoquinolin-N-oxide
- Isoquinoline-N-oxide
- 2-oxidoisoquinolin-2-ium
- isoquinoline-oxide
- Isoquinoline oxide
- 2-Oxylatoisoquinolinium
- isoquinolin-2-iuM-2-olate
- 2-Oxylatoisoquinoline-2-ium
- V IN WATER
- Isoquinoline-N-oxide,94%
- Isoquinoline N-oxide 98%
- Isoquinoline, 2-oxide
- ISOQUINOLINEN-OXIDE
- 2-oxido-isoquinolin-2-ium
- KSC177I4R
- 2-oxidanidylisoquinolin-2-ium
- RZIAABRFQASVSW-UHFFFAOYSA-N
- NSC 153684
- I0540
- AS-17729
- AKOS015840872
- Isoquinoline N-oxide, 98%
- NS00024988
- SY024667
- AMY604
- DTXSID80165282
- EINECS 216-242-7
- J-650285
- A809410
- SCHEMBL232638
- 1532-72-5
- CHEMBL192697
- NSC153684
- CHEBI:185907
- NSC-153684
- MFCD00006903
- FT-0627507
- AC-907/25014238
- Isoquinoline N-Oxide
- DTXCID6087773
- DB-043183
- Isoquinoline-2-oxide
- Isoquinoline, 2-oxide (8CI)
- Isoquinoline, 2-oxide (8CI)(9CI)
-
- MDL： MFCD00006903
- Inchi： 1S/C9H7NO/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
- InChI Key： RZIAABRFQASVSW-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC2C=CC=CC=2C=1
- BRN： 114345
Computed Properties
- Exact Mass: 145.05300
- Monoisotopic Mass: 145.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 25.5
Experimental Properties
- Color/Form: Yellow or tan crystals
- Density: 1.1555 (rough estimate)
- Melting Point: 103.0 to 105.0 deg-C
- Boiling Point: 170℃/3mm(lit.)
- Flash Point: 170°C/3mm
- Refractive Index: 1.4500 (estimate)
- PSA: 25.46000
- LogP: 2.26830
- Solubility: Not determined
- Sensitiveness: Hygroscopic
Isoquinoline N-oxide Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/38
- Safety Instruction： S24/25
- Storage Condition：Store at room temperature
- Risk Phrases：R36/38
- Safety Term：S24/25
Isoquinoline N-oxide Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline N-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I917958-500mg |
Isoquinoline N-Oxide |
1532-72-5 | 500mg |
$ 52.00 | 2023-09-07 | ||
| TRC | I917958-1g |
Isoquinoline N-Oxide |
1532-72-5 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | I917958-2.5g |
Isoquinoline N-Oxide |
1532-72-5 | 2.5g |
$ 75.00 | 2023-09-07 | ||
| TRC | I917958-5g |
Isoquinoline N-Oxide |
1532-72-5 | 5g |
$87.00 | 2023-05-18 | ||
| Alichem | A189001313-5g |
Isoquinoline oxide |
1532-72-5 | 98% | 5g |
$237.90 | 2022-04-02 | |
| Alichem | A189001313-25g |
Isoquinoline oxide |
1532-72-5 | 98% | 25g |
$377.46 | 2022-04-02 | |
| Alichem | A189001313-100g |
Isoquinoline oxide |
1532-72-5 | 98% | 100g |
$773.19 | 2022-04-02 | |
| Apollo Scientific | OR911816-5g |
Isoquinoline n-oxide |
1532-72-5 | 99% | 5g |
£20.00 | 2025-03-21 | |
| Apollo Scientific | OR911816-25g |
Isoquinoline n-oxide |
1532-72-5 | 99% | 25g |
£70.00 | 2025-02-21 | |
| Apollo Scientific | OR911816-100g |
Isoquinoline n-oxide |
1532-72-5 | 99% | 100g |
£271.00 | 2025-02-21 |
Isoquinoline N-oxide Related Literature
-
Junjie Song,Congbin Fan,Gang Liu,Guanyinsheng Qiu Org. Chem. Front. 2014 1 1045
-
Beatriz Lanta?o,Sebastián Barata-Vallejo,Al Postigo Org. Biomol. Chem. 2018 16 6718
-
Bo Yao,Chen-Liang Deng,Yan Liu,Ri-Yuan Tang,Xing-Guo Zhang,Jin-Heng Li Chem. Commun. 2015 51 4097
-
4. Photochemistry of methoxy-substituted quinoline and isoquinoline N-oxidesAngelo Albini,Elisa Fasani,Lucia Maggi Dacrema J. Chem. Soc. Perkin Trans. 1 1980 2738
-
5. Heteroaromatic reactivity. Part II. The kinetics of nitration of pyridine 1-oxide, 2,6-lutidine 1-oxide, and isoquinoline 2-oxideJ. Gleghorn,R. B. Moodie,K. Schofield,M. J. Williamson J. Chem. Soc. B 1966 870
1532-72-5 (Isoquinoline N-oxide) Related Products
- 694-59-7(pyridin-1-ium-1-olate)
- 222169-19-9(2,6-Naphthyridine,2-oxide)
- 10399-73-2(Acridine, 10-oxide)
- 1613-37-2(Quinoline-1-oxide)
- 14548-01-7(Phenanthridine, 5-oxide)
- 1163-05-9(Dibenz[a,j]acridine,7-oxide)
- 129665-16-3(Naphth[2,1,8-mna]acridine,6-oxide)
- 17104-69-7(Benzo[f]quinoline, 4-oxide)
- 19639-76-0(Pyridine-N-oxide-d5)
- 61564-19-0(2,7-Phenanthroline, 7-oxide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
